![molecular formula C22H21FN2O B5708048 1-(3-fluorobenzyl)-4-(1-naphthoyl)piperazine](/img/structure/B5708048.png)
1-(3-fluorobenzyl)-4-(1-naphthoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-fluorobenzyl)-4-(1-naphthoyl)piperazine, also known as 3-FMC, is a synthetic compound that belongs to the class of piperazine derivatives. It is a designer drug that has gained popularity among recreational drug users due to its psychoactive effects. However, it has also gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1-(3-fluorobenzyl)-4-(1-naphthoyl)piperazine is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine. It may also interact with certain receptors in the brain, such as the sigma-1 receptor.
Biochemical and Physiological Effects
1-(3-fluorobenzyl)-4-(1-naphthoyl)piperazine has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been found to have antidepressant and anxiolytic effects in animal models. However, more research is needed to fully understand the effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-fluorobenzyl)-4-(1-naphthoyl)piperazine in lab experiments is that it is a synthetic compound, which allows for greater control over its properties and purity. However, one limitation is that it is a relatively new compound, and there is still much that is not known about its properties and effects.
Future Directions
There are several future directions for research on 1-(3-fluorobenzyl)-4-(1-naphthoyl)piperazine. One area of interest is its potential use as a therapeutic agent for pain and inflammation. Further research is needed to fully understand its mechanism of action and potential side effects. Another area of interest is its potential use as an antidepressant and anxiolytic agent. More research is needed to determine its efficacy and safety in humans. Finally, there is a need for further studies on the pharmacokinetics and pharmacodynamics of this compound.
Synthesis Methods
The synthesis of 1-(3-fluorobenzyl)-4-(1-naphthoyl)piperazine is a multi-step process that involves the reaction of 1-naphthoyl chloride with 3-fluorobenzylamine to form 1-(3-fluorobenzyl)-1H-indole-2,3-dione. This intermediate is then reacted with piperazine to form the final product, 1-(3-fluorobenzyl)-4-(1-naphthoyl)piperazine.
Scientific Research Applications
1-(3-fluorobenzyl)-4-(1-naphthoyl)piperazine has been studied for its potential therapeutic applications. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. It has also been studied for its potential use as an antidepressant and anxiolytic agent.
properties
IUPAC Name |
[4-[(3-fluorophenyl)methyl]piperazin-1-yl]-naphthalen-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21FN2O/c23-19-8-3-5-17(15-19)16-24-11-13-25(14-12-24)22(26)21-10-4-7-18-6-1-2-9-20(18)21/h1-10,15H,11-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHJADPYMPVXWJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)F)C(=O)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(3-Fluorobenzyl)piperazin-1-yl](naphthalen-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.